Cas no 1234217-58-3 (Methyl 2-(2-Bromopyridin-4-yl)acetate)

• Product Name: Methyl 2-(2-Bromopyridin-4-yl)acetate
• CAS No: 1234217-58-3
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD18255863
• CID: 2087025
• PubChem ID: 91410449
• Update Time: 2025-08-05

Methyl 2-(2-Bromopyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-Bromo-4-pyridyl)acetate
• methyl 2-(2-bromopyridin-4-yl)acetate
• 4-Pyridineacetic acid, 2-bromo-, methyl ester
• SY030795
• Methyl 2-(2-Bromopyridin-4-yl)acetate

• MDL： MFCD18255863
• Inchi： 1S/C8H8BrNO2/c1-12-8(11)5-6-2-3-10-7(9)4-6/h2-4H,5H2,1H3
• InChI Key： UAFFLLDQVVGPDR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(2-Bromopyridin-4-yl)acetate

Methyl 2-(2-Bromopyridin-4-yl)acetate: A Comprehensive Overview

The compound Methyl 2-(2-Bromopyridin-4-yl)acetate (CAS No. 1234217-58-3) is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential in drug development, organic synthesis, and advanced materials research. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

Methyl 2-(2-Bromopyridin-4-yl)acetate consists of a pyridine ring substituted with a bromine atom at the 2-position and an acetate group at the 4-position. The pyridine ring is a six-membered aromatic heterocycle containing one nitrogen atom, which imparts unique electronic properties to the molecule. The bromine substituent at the 2-position introduces electron-withdrawing effects, enhancing the reactivity of the compound in various chemical reactions. The acetate group at the 4-position serves as a versatile functional group, enabling further modifications and applications.

Recent studies have highlighted the importance of Methyl 2-(2-Bromopyridin-4-yl)acetate in medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive compounds with therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for designing drugs targeting specific biological pathways. The bromine atom at the 2-position facilitates such reactions, allowing chemists to introduce diverse substituents that can modulate pharmacokinetic properties.

In addition to its role in drug development, Methyl 2-(2-Bromopyridin-4-yl)acetate has found applications in organic synthesis as a key intermediate. Its structure allows for the formation of complex molecules through sequential or tandem reactions. For example, coupling reactions with alkenes or alkynes can lead to the formation of biologically relevant compounds with intricate architectures. The versatility of this compound lies in its ability to participate in multiple reaction pathways, making it a valuable tool for synthetic chemists.

Recent advancements in green chemistry have also influenced the synthesis and application of Methyl 2-(2-Bromopyridin-4-yl)acetate. Scientists are increasingly adopting environmentally friendly methods to synthesize this compound, reducing waste and energy consumption. For instance, microwave-assisted synthesis has been employed to achieve higher yields and shorter reaction times compared to traditional methods. Such innovations not only enhance the efficiency of production but also align with global sustainability goals.

The physical properties of Methyl 2-(2-Bromopyridin-4-yl)acetate further contribute to its utility in various applications. Its melting point and boiling point are well-documented, providing chemists with essential data for optimizing reaction conditions. Moreover, its solubility in common organic solvents facilitates its use in solution-phase reactions, simplifying synthetic workflows.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing Methyl 2-(2-Bromopyridin-4-yl)acetate. These methods provide detailed insights into its molecular structure and purity, ensuring high-quality standards in research and industrial settings.

In conclusion, Methyl 2-(2-Bromopyridin-4-yl)acetate (CAS No. 1234217-58-3) is a multifaceted compound with significant implications across diverse fields of chemistry. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an even more prominent role in advancing scientific discovery and technological innovation.